![molecular formula C14H18N2O B7471096 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole](/img/structure/B7471096.png)
2-[(4-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole, also known as MPB, is a compound that has been extensively studied for its potential use in various scientific research applications. It is a benzoxazole derivative that has shown promising results in various studies due to its unique chemical structure and mechanism of action.
Mechanism of Action
The mechanism of action of 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This results in a decrease in neuronal activity, leading to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to its anticonvulsant and anxiolytic effects. Additionally, it has been found to have analgesic effects by inhibiting the activity of nociceptive neurons in the spinal cord.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole in lab experiments is its potent anticonvulsant, analgesic, and anxiolytic effects. Additionally, it has been found to have low toxicity and is well-tolerated in animal studies. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer.
Future Directions
There are several future directions for the study of 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole. One potential direction is to further explore its mechanism of action and how it interacts with the GABAergic system. Additionally, it could be studied for its potential use in the treatment of other neurological disorders such as depression and schizophrenia. Furthermore, research could focus on developing more efficient synthesis methods to improve the yield and purity of this compound.
Synthesis Methods
The synthesis of 2-[(4-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole involves the reaction of 4-methylpiperidine with 2-chloro-1,3-benzoxazole in the presence of a base. The resulting product is then purified through various techniques such as column chromatography to obtain pure this compound.
Scientific Research Applications
2-[(4-Methylpiperidin-1-yl)methyl]-1,3-benzoxazole has been extensively studied for its potential use in various scientific research applications. It has been found to have potent anticonvulsant, analgesic, and anxiolytic effects. Additionally, it has been studied for its potential use in the treatment of various neurological disorders such as epilepsy and anxiety disorders.
properties
IUPAC Name |
2-[(4-methylpiperidin-1-yl)methyl]-1,3-benzoxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O/c1-11-6-8-16(9-7-11)10-14-15-12-4-2-3-5-13(12)17-14/h2-5,11H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRUPBZIORIFAKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC2=NC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.